Cas no 2763584-59-2 (rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride)

Technical Introduction: rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride is a chiral amine derivative featuring a cyclopropylmethyl and isopropyl substituent. The compound's stereochemistry, with (1R,2R) configuration, may confer selectivity in applications such as pharmaceutical intermediates or ligand synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and formulation. Its structural rigidity, imparted by the cyclopropane ring, could influence binding affinity in biologically active systems. This compound is suited for research in medicinal chemistry, particularly for exploring structure-activity relationships or as a building block for asymmetric synthesis. Purity and precise stereochemistry are critical for reproducibility in synthetic or pharmacological studies.
rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride structure
2763584-59-2 structure
Product Name:rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride
CAS No:2763584-59-2
MF:C8H18ClN
MW:163.68822145462
CID:5980653
PubChem ID:165994885
Update Time:2025-06-15

rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2763584-59-2
    • EN300-7432228
    • rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride
    • Inchi: 1S/C8H17N.ClH/c1-6(2)9-5-8-4-7(8)3;/h6-9H,4-5H2,1-3H3;1H/t7-,8+;/m1./s1
    • InChI Key: DXHGLWSYEJKHJQ-WLYNEOFISA-N
    • SMILES: Cl.N(C(C)C)C[C@@H]1C[C@H]1C

Computed Properties

  • Exact Mass: 163.1127773g/mol
  • Monoisotopic Mass: 163.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 88.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride Pricemore >>

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rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride Related Literature

Additional information on rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride

Professional Introduction to Rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride (CAS No. 2763584-59-2)

Rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride, identified by its CAS number 2763584-59-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of amine derivatives that have garnered attention due to their potential biological activities and structural uniqueness. The molecular structure of this compound features a chiral center, making it a racemic mixture of enantiomers, which is a common characteristic in many pharmacologically active molecules.

The< strong>nomenclature of the compound provides detailed insights into its chemical composition. The prefix "rac-" indicates that the compound is a racemate, meaning it contains equal amounts of both enantiomers. The core structure, [(1R,2R)-2-methylcyclopropyl]methyl group, suggests a complex cyclic arrangement with specific stereochemistry. This stereochemical configuration is crucial as it can significantly influence the biological activity and interactions of the molecule with biological targets.

The< strong>hydrochloride salt form of the compound enhances its solubility in water, making it more suitable for various pharmaceutical applications. Hydrochloride salts are commonly used in drug formulations due to their improved stability and bioavailability. This form of the compound is particularly valuable in medicinal chemistry for facilitating further derivatization and testing in vitro and in vivo.

In recent years, there has been growing interest in amine derivatives as potential therapeutic agents. The< strong>biological activity of Rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride has been explored in several preclinical studies. These studies have highlighted its potential role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The unique structural features of this compound make it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its< strong>stereochemical diversity. The presence of multiple chiral centers allows for the synthesis of enantiomerically pure forms, which can exhibit distinct pharmacological profiles. This characteristic is particularly important in modern drug development, where the selectivity and efficacy of a drug are often determined by its stereochemistry. Researchers have been exploring ways to exploit this stereochemical diversity to develop more effective and targeted therapies.

The< strong>pharmacokinetic properties of Rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride have also been studied extensively. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug formulations and dosing regimens. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further clinical development.

The< strong>synthetic pathways for Rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride have been optimized to ensure high yield and purity. Advanced synthetic techniques, including asymmetric synthesis and chiral resolution methods, have been employed to produce enantiomerically enriched forms of the compound. These synthetic strategies are essential for generating sufficient quantities of the compound for both research and potential clinical trials.

In conclusion, Rac-{[(1R,2R)-2-methylcyclopropyl]methyl}(propan-2-yl)amine hydrochloride (CAS No. 2763584-59-2) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, potential biological activities, and favorable pharmacokinetic properties make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the discovery and development of new therapeutic agents.

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